Cas no 1368652-66-7 (1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl-)
1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl-
-
- Inchi: 1S/C12H12N2O2/c1-8-10(9-6-4-3-5-7-9)11(12(15)16)13-14(8)2/h3-7H,1-2H3,(H,15,16)
- InChI Key: LGUIYJCQEQCODO-UHFFFAOYSA-N
- SMILES: N1(C)C(C)=C(C2=CC=CC=C2)C(C(O)=O)=N1
1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-658953-1.0g |
1,5-dimethyl-4-phenyl-1H-pyrazole-3-carboxylic acid |
1368652-66-7 | 1.0g |
$1117.0 | 2023-03-11 | ||
| Enamine | EN300-658953-2.5g |
1,5-dimethyl-4-phenyl-1H-pyrazole-3-carboxylic acid |
1368652-66-7 | 2.5g |
$2316.0 | 2023-03-11 | ||
| Enamine | EN300-658953-5.0g |
1,5-dimethyl-4-phenyl-1H-pyrazole-3-carboxylic acid |
1368652-66-7 | 5.0g |
$2933.0 | 2023-03-11 | ||
| Enamine | EN300-658953-10.0g |
1,5-dimethyl-4-phenyl-1H-pyrazole-3-carboxylic acid |
1368652-66-7 | 10.0g |
$3687.0 | 2023-03-11 |
1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl- Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl-
Introduction to 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl- (CAS No. 1368652-66-7)
1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl, CAS No. 1368652-66-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. This compound belongs to the pyrazole class of heterocycles, which are widely recognized for their versatility in drug design and development. The presence of multiple functional groups, including a carboxylic acid moiety, dimethyl substituents, and a phenyl group, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological studies.
The pyrazole core is a nitrogen-containing heterocycle that has been extensively studied for its role in various biological processes. Its aromaticity and ability to form hydrogen bonds make it an ideal scaffold for designing molecules with specific interactions with biological targets. In particular, 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl, with its additional substituents, may exhibit enhanced binding affinity and selectivity towards certain enzymes or receptors. This has led to its investigation as a potential lead compound in the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in identifying how the dimethyl and phenyl groups interact with biological targets, providing insights into the compound's potential pharmacological effects. For instance, studies have suggested that the carboxylic acid group may engage in salt bridge interactions with positively charged residues in proteins, while the aromatic ring can stack against hydrophobic pockets.
The synthesis of 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the dimethyl and phenyl substituents at specific positions on the pyrazole ring necessitates precise control over reaction conditions to avoid unwanted side products. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl group efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted reactions between the carboxylic acid and other functional groups during synthesis.
Once synthesized, the compound is subjected to rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound. Furthermore, X-ray crystallography may be used to determine the exact three-dimensional structure of the molecule, which is crucial for understanding its interactions with biological targets.
In terms of biological activity, preliminary studies on 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl have shown promising results in several therapeutic areas. The compound's structural features suggest potential applications in anti-inflammatory, anticancer, and antimicrobial therapies. For example, its ability to interact with enzymes involved in inflammatory pathways makes it a candidate for developing novel anti-inflammatory drugs. Additionally, the pyrazole scaffold is known to be effective in disrupting cancer cell proliferation by inhibiting key signaling pathways.
One of the most exciting aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies that minimize side effects associated with traditional treatments. The unique combination of substituents in 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl makes it an attractive candidate for further development as a kinase inhibitor.
Another area of interest is the compound's potential as an antiviral agent. Viruses rely on host cell machinery for replication and survival; therefore, targeting viral enzymes or proteins can be an effective strategy for antiviral drugs. The structural features of 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-ph*enyl* may allow it to interfere with viral replication by inhibiting essential viral enzymes or proteins. This has led to its investigation as a potential treatment for various viral infections.
The development of new drugs is often a lengthy process that involves multiple stages of research and testing. However, 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl,4-ph*enyl* offers a promising starting point for drug discovery due to its unique structure and potential biological activities. As research continues, further studies will be needed to elucidate its mechanism of action,* optimize its pharmacological properties,*and assess its safety*and efficacy*in preclinical*and clinical*trials.*
In conclusion, 1H-Pyrazole,3-carboxylic acid, 1,5-dimethyl,4-ph*enyl* (CAS No.*1368652667*)*is*a*structurally*complex*organic*compound*with*promising*biochemical*potential.*Its*scaffold*and*functional*groups*makes*it*a*tremendously*promising*candidate*for*further*exploration*in*synthetic*chemistry,*pharmacology,*and*molecular*biology.*With*further*research,*this*molecule*might*pave*the*way*für*novel*treatments*for*a*wide*range.of*diseases.*
1368652-66-7 (1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-4-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)